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Compound of Interest

Compound Name: Perfluorobutylsulfonyl fluoride

Cat. No.: B146102

An In-depth Technical Guide to the Physical and Chemical Properties of
Perfluorobutylsulfonyl Fluoride

Introduction

Perfluorobutylsulfonyl fluoride (PFBSF), also known as nonafluorobutanesulfonyl fluoride
(NfF), is a fluorinated organic compound with the chemical formula CaFeSO2F.[1] Itis a
colorless to slightly yellow, volatile liquid at room temperature.[1][2][3] PFBSF serves as a
crucial intermediate in the synthesis of a variety of specialty chemicals, including surfactants,
pesticides, and pharmaceuticals.[3][4] Its high thermal and chemical stability, a characteristic of
perfluorinated compounds, makes it a valuable reagent in organic synthesis.[5] This guide
provides a comprehensive overview of the physical properties, experimental protocols for its
synthesis and purification, and key chemical reactions of perfluorobutylsulfonyl fluoride.

Physical Properties

Perfluorobutylsulfonyl fluoride is characterized by its high density, low refractive index, and
immiscibility with water. It is, however, soluble in common organic solvents.[2] The physical
properties are summarized in the table below.
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Property

Value

Reference

Molecular Formula

C4F1002S (or CaFeSO2F)

[1]2]

Molecular Weight

302.09 g/mol

[2](3][6]

Colorless to light yellow
Appearance o [11[3]
transparent liquid

Boiling Point 64 - 66 °C [11121171
Melting Point <-60 °Cto -110 °C; some RIS
elting Poin
g reports < -120 °C
) 1.682 - 1.750 g/mL (at 20-25
Density [1][2][10]

OC)

~1.3 kPa (at 25 °C) or 178.4
Vapor Pressure [819]
mmHg (at 25 °C)

Refractive Index n20/D 1.3 (lit.); n25D 1.2810 [1]

Immiscible with water; soluble
Solubility in common organic solvents.[2]

Hydrolyzes in water.[1][10]

Experimental Protocols
Synthesis via Electrochemical Fluorination

Perfluorobutylsulfonyl fluoride is commercially prepared through the electrochemical
fluorination (ECF) of sulfolane (tetrahydrothiophene-1,1-dioxide).[2][11] The process involves
the electrolysis of a solution of sulfolane in anhydrous hydrogen fluoride. During electrolysis,
the hydrogen atoms on the sulfolane molecule are replaced with fluorine atoms to yield
perfluorobutylsulfonyl fluoride.[5]
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Caption: Synthesis of PFBSF via electrochemical fluorination of sulfolane.

Purification of Commercial PFBSF

Commercially available perfluorobutylsulfonyl fluoride is often contaminated with
perfluorosulfolane (6-10 mol %).[2] A purification protocol can be employed to remove this
impurity.

Methodology:

e The commercial PFBSF is vigorously stirred with a concentrated aqueous solution containing
a 1:1 molar ratio of potassium phosphate (KsPOa4) and dipotassium phosphate (K2HPOa) for
96 hours.[2]

» During this process, the perfluorosulfolane impurity reacts with the alkaline solution to form a
water-soluble salt, while the PFBSF remains unchanged and insoluble in the aqueous layer.
[12]

» After the reaction is complete, the mixture separates into two layers. The lower layer,
containing the purified PFBSF, is separated.[12]

e The aqueous layer is removed, and the product is further purified by distillation from
phosphorus pentoxide (P20s).[2]

e This procedure yields PFBSF with a purity greater than 99 mol % and near-quantitative
recovery.[2]
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Caption: Workflow for the purification of commercial PFBSF.

Chemical Reactivity and Applications

Perfluorobutylsulfonyl fluoride is a versatile reagent, primarily used as an entry point to
nonafluorobutanesulfonates (nonaflates).[2] The fluoride leaving group is readily substituted by
various nucleophiles.[2]

Key Reactions:

o Reaction with Nucleophiles: PFBSF reacts with nucleophiles such as amines, phenoxides,
and enolates to produce the corresponding sulfonamides, aryl nonaflates, and alkenyl
nonaflates, respectively.[2]

« Hydrolysis: While stable in water at a pH below 12, it can be hydrolyzed by strong bases like
barium hydroxide to yield barium perfluorobutanesulfonate. Treatment with sulfuric acid then
produces perfluorobutanesulfonic acid.[2]

» Applications in Catalysis: Aryl and alkenyl nonaflates derived from PFBSF are valuable
electrophiles in palladium-catalyzed cross-coupling reactions, such as the Buchwald-Hartwig
amination.[2] Nonaflates often exhibit greater stability and resistance to hydrolysis compared
to their triflate counterparts.[2]
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Caption: General reactivity pathways of perfluorobutylsulfonyl fluoride.

Safety and Handling

Perfluorobutylsulfonyl fluoride is classified as a corrosive substance that can cause severe
skin burns and serious eye damage.[6][13] It may also be corrosive to metals.[13] When
handling, appropriate personal protective equipment, including gloves, protective clothing, and
eye/face protection, is essential.[13] Work should be conducted in a well-ventilated area.[13]
Containers should be kept tightly closed in a cool, dry place.[4][13]

Conclusion

Perfluorobutylsulfonyl fluoride is a pivotal chemical intermediate with well-defined physical
properties and established synthetic and purification protocols. Its primary utility lies in its role
as a precursor to nonaflates, which are increasingly important electrophiles in modern organic
synthesis, particularly in the development of pharmaceuticals and agrochemicals. A thorough

understanding of its properties, handling requirements, and reactivity is crucial for its safe and
effective use in research and industrial applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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